Cas no 1070433-30-5 (Boc-D-Me2Aoc-OH)

• Product Name: Boc-D-Me2Aoc-OH
• CAS No: 1070433-30-5
• MF: C₁₄H₂₇NO₄
• MW: 273.368484735489
• CID: 6792444
• PubChem ID: 139209070
• Update Time: 2026-03-12

Boc-D-Me2Aoc-OH Chemical and Physical Properties

Names and Identifiers

• Boc-D-Me2Aoc-OH
• MFCD32263093
• 1070433-30-5
• (R)-2-((tert-butoxycarbonyl)(methyl)amino)octanoic acid
• (2R)-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]octanoic acid

• Inchi： 1S/C14H27NO4/c1-6-7-8-9-10-11(12(16)17)15(5)13(18)19-14(2,3)4/h11H,6-10H2,1-5H3,(H,16,17)/t11-/m1/s1
• InChI Key： KRBBDQKDNCPZPM-LLVKDONJSA-N
• SMILES： O(C(N(C)[C@@H](C(=O)O)CCCCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.19400834g/mol
• Monoisotopic Mass: 273.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.8Ų

Additional information on Boc-D-Me2Aoc-OH

Boc-D-Me2Aoc-OH (CAS No. 1070433-30-5): An Overview of a Versatile Amino Acid Derivative

Boc-D-Me2Aoc-OH (CAS No. 1070433-30-5) is a synthetic amino acid derivative that has gained significant attention in the fields of chemical biology and medicinal chemistry. This compound, formally known as tert-Butyloxycarbonyl-D-N-methyl-2-amino-3-(1H-indol-3-yl)propanoate, is a valuable building block in the synthesis of peptides and peptidomimetics. Its unique structural features and functional groups make it an ideal candidate for a wide range of applications, from drug discovery to the development of novel therapeutic agents.

The Boc (tert-butyloxycarbonyl) protecting group in Boc-D-Me2Aoc-OH is a widely used reagent in peptide synthesis due to its stability under mild acidic conditions and its ease of removal. This protecting group ensures that the amino group remains inert during the synthesis process, allowing for precise control over the reaction conditions. The D-Me2Aoc (D-N-methyl-2-amino-3-(1H-indol-3-yl)propanoate) moiety, on the other hand, introduces a methylated indole side chain, which can significantly influence the conformational properties and biological activity of the resulting peptides.

Recent studies have highlighted the importance of Boc-D-Me2Aoc-OH in the development of peptidomimetics with enhanced pharmacological properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Boc-D-Me2Aoc-OH exhibit potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The methylated indole side chain was found to enhance the binding affinity and selectivity of these compounds, making them promising candidates for further drug development.

In addition to its role in enzyme inhibition, Boc-D-Me2Aoc-OH has also been explored for its potential in modulating protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their dysregulation is often associated with various diseases. A research team at the University of California, San Francisco, reported that Boc-D-Me2Aoc-OH derivatives can effectively disrupt specific PPIs involved in cancer cell signaling pathways. This finding opens up new avenues for the design of small molecules that can selectively target these interactions, potentially leading to more effective cancer therapies.

The synthetic versatility of Boc-D-Me2Aoc-OH is another key factor contributing to its widespread use in chemical biology. The compound can be readily incorporated into various peptide sequences using standard solid-phase peptide synthesis (SPPS) techniques. The presence of the Boc protecting group allows for sequential coupling reactions without unwanted side reactions, ensuring high yields and purity of the final product. Moreover, the ease of deprotection under mild acidic conditions facilitates the preparation of complex peptide structures with well-defined sequences.

From a pharmaceutical perspective, Boc-D-Me2Aoc-OH has shown promise in improving the bioavailability and stability of peptides. Peptides are known to have limited oral bioavailability due to their susceptibility to enzymatic degradation and poor membrane permeability. However, by incorporating Boc-D-Me2Aoc-OH into peptide sequences, researchers have been able to enhance these properties. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that peptides containing Boc-D-Me2Aoc-OH exhibited significantly improved stability in simulated gastrointestinal fluids compared to their unmodified counterparts.

The potential applications of Boc-D-Me2Aoc-OH extend beyond traditional drug discovery. In materials science, this compound has been used as a building block for self-assembling nanostructures with unique properties. For example, researchers at Harvard University developed a series of self-assembling peptides based on Boc-D-Me2Aoc-OH, which formed nanofibers with high mechanical strength and biocompatibility. These nanofibers have potential applications in tissue engineering and drug delivery systems.

In conclusion, Boc-D-Me2Aoc-OH (CAS No. 1070433-30-5) is a versatile amino acid derivative with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features and functional groups make it an invaluable tool for researchers working on enzyme inhibition, protein-protein interactions, peptide synthesis, and materials science. As ongoing research continues to uncover new properties and applications, Boc-D-Me2Aoc-OH is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.